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Introduction: The short-lived radionuclide Aluminum-26 (2°Al) serves as a cornerstone for
understanding the chronology of the first few million years of our solar system's history. Its
decay to Magnesium-26 (2Mg) with a half-life of approximately 717,000 years provides a high-
resolution clock for dating the formation of the oldest solar system solids.[1][2][3] The discovery
of excesses of 26Mg in Calcium-Aluminum-rich Inclusions (CAls) within meteorites provided the
first definitive evidence for the presence of live 26Al at the dawn of the solar system.[4][5] This
presence had two profound implications: it offered a precise chronometer for early events and
identified a potent heat source capable of melting and differentiating the first planetary building
blocks, known as planetesimals.[4][5][6][7][8]

This guide provides a technical overview of the 26Al-2Mg chronometer, detailing the
gquantitative data derived from it, the experimental protocols used for its measurement, and the
chronological framework it has established for the nascent solar system.

Core Principles: The 26Al-2Mg Isochron
Chronometer
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The utility of 2°Al as a chronometer is based on the principles of isochron dating.[9] When
minerals crystallize from a common molten or gaseous reservoir, they incorporate aluminum
and magnesium. While the isotopic ratios of magnesium (e.g., 22Mg/2*Mg) are initially
homogeneous throughout the reservoir, the chemical ratio of aluminum to magnesium (2’Al/
24Mgq) varies significantly between different mineral phases.

Over time, 26Al decays to 2°Mg. This adds to the initial amount of 26Mg, creating an "excess" of
this isotope (denoted as 26Mg*) that is directly proportional to the amount of parent 26Al
originally present. Consequently, minerals that initially crystallized with a higher Al/Mg ratio will
show a larger excess of 22Mg after the 2°Al has decayed.

The relationship is described by the isochron equation:
(2*Mg / 2*Mg)measured = (Mg / 2*Mg)initial + (2°Al / 2’ Al)initial x (2’Al / 2*Mg)measured

By measuring the 2°Mg/2*Mg and 2’ Al/2*Mg ratios in several co-genetic mineral phases from a
single sample (e.g., a CAl or chondrule) and plotting them, the data points will form a straight
line on an isochron diagram.

e The y-intercept of this line gives the initial 22Mg/2*Mg ratio of the system.
e The slope of the line is equivalent to the initial 26Al/27Al ratio at the time the object formed.[1]

This initial 2°Al/2’Al ratio is the key to dating the object. The highest value, considered the
"canonical” ratio, is found in the oldest objects and is used to define "time-zero" for the solar
system.[4][10] Objects that formed later will have incorporated less 2°Al (as some would have
already decayed), resulting in a lower initial 2Al/2”Al ratio and a shallower isochron slope.

Quantitative Data Summary

The 26Al-2Mg system has been applied to various primitive materials from meteorites to
establish a relative timeline for the early solar system.

Table 1: Properties of Aluminum-26
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Property Value Reference
Symbol 26| [1][2]
_ 7.17 x 10° years (717,000
**Half-life (t1/2) ** [11[2]
years)

B+ (positron emission) and
Decay Mode [E1]
Electron Capture

Daughter Isotope 26Mg (stable) [11031[11]
Decay Energy 4.004 MeV [1]
Gamma Emission 1.809 MeV [31[11]

Table 2: Initial 2Al/?’ Al Ratios and Formation Timescales
of Early Solar System Objects
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. Formation
. Canonical )
. Meteorite . Timescale
Object Type Initial 26Al/27Al . References
Class . (Relative to
Ratio
CAls)
Calcium- Carbonaceous
Aluminume-rich Chondrites (e.qg., ~5.2x 103 Definest=0 [L14007L21113]
Inclusions (CAIs) CV, CO)
Fluffy Type A 4.39 - 5.19) x
fly Typ CV Chondrites ( ) ~0t0 0.17 Myr [14]
CAls 103
Unequilibrated
Ordinary ~1 to 2 Myr after
Chondrules ] ~1x10-> [15]
Chondrites CAls
(UOC)
Carbonaceous &
. ~1.5t0 3 Myr
Chondrules Ordinary (0.5-2)x 103 [15][16][17]
. after CAls
Chondrites
Plagioclase-
Olivine CV3 Chondrites (3-6)x10-° Later than CAls [15]
Inclusions (POIs)
Higher than
. . 4565.56 + 0.12
Achondrite (Erg canonical
Ungrouped Ma (absolute [18][19]
Chech 002) (suggests
: age)
heterogeneity)
H4 Chondrite Ste. Marguerite (1.55-2.87) x ~5.410 6.1 Myr 0]
Plagioclase & Forest Vale 10-7 after CAls

Note: The debate on the homogeneous versus heterogeneous distribution of 26Al in the solar

nebula is ongoing.[18][19][21][22] Some studies suggest that variations in initial ratios may

reflect spatial heterogeneity in the protoplanetary disk rather than purely chronological
differences.[7][18][19]

Experimental Protocols
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The measurement of minute isotopic variations in microscopic mineral grains requires highly

specialized analytical techniques. The primary instrument for in-situ 26Al-26Mg isotopic analysis

is the Secondary lon Mass Spectrometer (SIMS), also known as an ion microprobe.[14][23]

Methodology: Secondary lon Mass Spectrometry (SIMS)

Sample Preparation: A meteorite sample is cut, mounted in epoxy, and polished to expose a
flat surface of the CAls or chondrules of interest. The sample is then coated with a
conductive material (e.g., gold or carbon) to prevent charge buildup during analysis.

Primary lon Beam: A focused primary ion beam (typically O~ or Cs™*) with an energy of 15-20
keV is directed onto a specific mineral grain within the sample.[23] This beam sputters atoms
from the sample surface.

Secondary lonization: A fraction of the sputtered atoms are ionized, creating secondary ions.
The efficiency of this process varies by element.[23]

lon Extraction and Acceleration: The secondary ions are extracted from the sample surface
by an electric field and accelerated into the mass spectrometer.

Mass Spectrometry: The accelerated ions pass through a double-focusing magnetic sector
mass spectrometer, which separates the ions based on their mass-to-charge ratio.[23] This
allows for the precise counting of individual isotopes (e.g., 2*Mg, Mg, 2°Mg) and the stable
reference isotope 2’Al.

Detection: The separated ion beams are measured by detectors, such as Faraday cups for
high-intensity signals or electron multipliers for counting individual ions.[23][24]

Data Analysis: By analyzing multiple spots (different minerals) within a single CAl or
chondrule, an isochron is constructed by plotting the measured 2°Mg/2*Mg ratio against the
27Al/24Mg ratio. The slope of this line yields the initial 26Al/2”Al ratio at the time of the object's
formation.

For bulk sample analysis, which provides an average composition, Multi-Collector Inductively
Coupled Plasma Mass Spectrometry (MC-ICP-MS) is often used.[16][23]

Visualizations
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Signaling Pathways and Logical Relationships
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Caption: The radioactive decay pathway of Aluminum-26 to the stable isotope Magnesium-26.
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Caption: The principle of 26Al-26Mg isochron dating.
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Caption: A simplified experimental workflow for 2°Al-26Mg dating using SIMS.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1230959/docs?utm_src=pdf-body-img#a-technical-guide-to-early-solar-system-chronology-with-aluminum-26
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Timeline of Early Solar System Events
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Caption: A chronological sequence of early solar system events based on 26Al dating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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